Cas no 23676-05-3 (Methyl 4-morpholinobenzoate)
Methyl 4-morpholinobenzoate structure
Product Name:Methyl 4-morpholinobenzoate
CAS No:23676-05-3
MF:C12H15NO3
MW:221.252403497696
MDL:MFCD03012127
CID:239999
PubChem ID:5178200
Update Time:2025-09-18
Methyl 4-morpholinobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-morpholinobenzoate
- 4-(4-morpholinyl)Benzoic acid methyl ester
- Benzoic acid,4-(4-morpholinyl)-, methyl ester
- methyl 4-morpholin-4-ylbenzoate
- METHYL 4‐MORPHOLIN‐4‐YL‐BENZOATE
- 4-morpholin-4-yl-benzoic acid methyl ester
- methyl 4-(4-morpholinyl)benzoate
- Methyl 4-morpholin-4-yl-benzoate
- N-(4-Carbomethoxyphenyl)morpholine
- N-(4-methoxycarbonylphenyl)morpholine
- SY013334
- DTXSID40409199
- AC5694
- A878165
- Benzoic acid, 4-(4-morpholinyl)-, methyl ester
- 3T-0068
- 4-(N-Morpholino)-benzene methylcarboxylate
- CS-0187782
- 6-BROMO-3-CHLORO-BENZO[B]THIOPHENE-2-CARBOXYLICACID
- SCHEMBL1063179
- AC-23524
- methyl 4-(morpholin-4-yl)benzoate
- MMSNLLYQDUZFFR-UHFFFAOYSA-N
- FT-0727848
- 23676-05-3
- 4-morpholinobenzoic acid methyl ester
- MFCD03012127
- 4-(N-Morpholino)benzene methylcarboxylate
- Methyl4-Morpholinobenzoate
- Oprea1_652317
- AKOS015992638
- ALBB-027907
-
- MDL: MFCD03012127
- Inchi: 1S/C12H15NO3/c1-15-12(14)10-2-4-11(5-3-10)13-6-8-16-9-7-13/h2-5H,6-9H2,1H3
- InChI Key: MMSNLLYQDUZFFR-UHFFFAOYSA-N
- SMILES: O1CCN(C2C=CC(C(=O)OC)=CC=2)CC1
Computed Properties
- Exact Mass: 221.10500
- Monoisotopic Mass: 221.10519334g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 38.8Ų
Experimental Properties
- Density: 1.16
- Boiling Point: 371.9℃at760mmHg
- Flash Point: 178.7°C
- Refractive Index: 1.54
- PSA: 38.77000
- LogP: 1.37480
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
Methyl 4-morpholinobenzoate Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Methyl 4-morpholinobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019098834-25g |
Methyl 4-morpholinobenzoate |
23676-05-3 | 95% | 25g |
$456.00 | 2023-09-02 | |
| Chemenu | CM152940-250mg |
Methyl 4-morpholin-4-ylbenzoate |
23676-05-3 | 95% | 250mg |
$75 | 2023-02-18 | |
| Chemenu | CM152940-1g |
Methyl 4-morpholin-4-ylbenzoate |
23676-05-3 | 95% | 1g |
$67 | 2024-07-28 | |
| Chemenu | CM152940-5g |
Methyl 4-morpholin-4-ylbenzoate |
23676-05-3 | 95% | 5g |
$235 | 2024-07-28 | |
| Apollo Scientific | OR32672-1g |
Methyl 4-(morpholin-4-yl)benzoate |
23676-05-3 | 95% | 1g |
£124.00 | 2025-02-20 | |
| Apollo Scientific | OR32672-5g |
Methyl 4-(morpholin-4-yl)benzoate |
23676-05-3 | 95% | 5g |
£440.00 | 2023-08-31 | |
| Chemenu | CM152940-25g |
Methyl 4-morpholin-4-ylbenzoate |
23676-05-3 | 95% | 25g |
$427 | 2021-08-05 | |
| abcr | AB288640-1 g |
Methyl 4-morpholin-4-yl-benzoate |
23676-05-3 | 1 g |
€144.00 | 2023-07-20 | ||
| abcr | AB288640-5 g |
Methyl 4-morpholin-4-yl-benzoate |
23676-05-3 | 5 g |
€348.00 | 2023-07-20 | ||
| abcr | AB288640-10 g |
Methyl 4-morpholin-4-yl-benzoate |
23676-05-3 | 10 g |
€518.00 | 2023-07-20 |
Methyl 4-morpholinobenzoate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
23676-05-3 (Methyl 4-morpholinobenzoate) Related Products
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